6-Allyl-N-(bicyclo[2.2.1]hept-2-YL)-6H-dibenzo[C,E][1,2]thiazine-9-carboxamide 5,5-dioxide

• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: N-(2-bicyclo[2.2.1]heptanyl)-5,5-dioxo-6-prop-2-enylbenzo[c][1,2]benzothiazine-9-carboxamide
• InChI: InChI=1S/C23H24N2O3S/c1-2-11-25-21-10-9-17(23(26)24-20-13-15-7-8-16(20)12-15)14-19(21)18-5-3-4-6-22(18)29(25,27)28/h2-6,9-10,14-16,20H,1,7-8,11-13H2,(H,24,26)
• InChI Key: MGDFPEDFUGRTSY-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2)C(=O)NC3CC4CCC3C4)C5=CC=CC=C5S1(=O)=O

Description

6-Allyl-N-(bicyclo[2.2.1]hept-2-YL)-6H-dibenzo[C,E][1,2]thiazine-9-carboxamide 5,5-dioxide: is a complex organic compound with a fused bicyclic structure.

• Its chemical formula is C₂₃H₁₈N₂O₃S, and it contains a thiazine ring system.
• The compound exhibits interesting pharmacological properties, making it relevant for scientific research.

Preparation Methods

Synthetic Routes: One synthetic route involves the reaction of N-(bicyclo[2.2.1]hept-5-en-endo-2-ylmethyl)arenesulfonamides with epichlorohydrin in the presence of tetramethylammonium iodide.

Industrial Production: Information on industrial-scale production methods is limited, but research laboratories can synthesize this compound using the described routes.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including aminolysis.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformations. Researchers typically use standard organic synthesis techniques.

Scientific Research Applications

Chemistry: Researchers study its reactivity, stereochemistry, and applications in organic synthesis.

Biology and Medicine: The compound’s biological activity remains an area of interest. It may exhibit antimicrobial, antitumor, or other pharmacological effects.

Industry: While industrial applications are limited, its potential as a building block for more complex molecules warrants exploration.

Mechanism of Action

Targets: The compound likely interacts with specific molecular targets, such as enzymes or receptors.

Pathways: Further research is needed to elucidate the precise mechanisms by which it exerts its effects.

Comparison with Similar Compounds

Uniqueness: Its fused bicyclic structure sets it apart from other compounds.

Similar Compounds: While I don’t have a specific list, related compounds include other thiazines and sulfonamides.

Remember that this compound’s detailed studies are ongoing, and its full potential awaits further exploration